Cas no 152775-45-6 (3,5-Dimethyl-4-methoxybenzonitrile)

152775-45-6 structure
Product Name:3,5-Dimethyl-4-methoxybenzonitrile
CAS No:152775-45-6
Molecular Formula:C10H11NO
Molecular Weight:161.2004
MDL:MFCD03428544
CID:99129
PubChem ID:24882981
3,5-Dimethyl-4-methoxybenzonitrile Properties
Names and Identifiers
-
- 4-Methoxy-3,5-dimethylbenzonitrile
- 3 5-DIMETHYL-4-METHOXYBENZONITRILE
- Benzonitrile,4-methoxy-3,5-dimethyl-
- 638811_ALDRICH
- ACMC-20ancd
- AGN-PC-0036TC
- CTK6J3956
- SureCN932145
- 3 5-DIMETHYL-4-METHOXYBENZONITRILE 97
- 3,5-Dimethyl-4-methoxybenzonitrile
- 4-Methoxy-3,5-dimethyl-benzonitrile
- AS03731
- CM13061
- AK129028
- X4273
- 3,5-Dimethyl-4-methoxybenzonitrile, 97%
- DS-6020
- AKOS013153311
- 152775-45-6
- SCHEMBL932145
- DTXSID10566465
- A3354
- MFCD03428544
- CS-0153722
- J-008948
- FT-0766473
- DB-024382
-
- MDL: MFCD03428544
- InChIKey: LOWLIBHYJIAZTN-UHFFFAOYSA-N
- Inchi: 1S/C10H11NO/c1-7-4-9(6-11)5-8(2)10(7)12-3/h4-5H,1-3H3
- SMILES: O(C([H])([H])[H])C1C(C([H])([H])[H])=C([H])C(C#N)=C([H])C=1C([H])([H])[H]
Computed Properties
- Exact Mass: 161.084063974g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 161.084063974g/mol
- Heavy Atom Count: 12
- Complexity: 181
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 33
Experimental Properties
- Refractive Index: 1.518
- Boiling Point: 290 ºC
- Melting Point: 49-53 °C (lit.)
- Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c - Color/Form: solid
- Solubility: Not determined
- Density: 1.04
3,5-Dimethyl-4-methoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003J5B-250mg |
4-Methoxy-3,5-dimethylbenzonitrile |
152775-45-6 | 97% | 250mg |
$15.00 | 2025-02-20 | |
A2B Chem LLC | AB63983-250mg |
4-Methoxy-3,5-dimethylbenzonitrile |
152775-45-6 | 97% | 250mg |
$15.00 | 2024-04-20 | |
Aaron | AR003JDN-250mg |
4-Methoxy-3,5-dimethylbenzonitrile |
152775-45-6 | 97% | 250mg |
$20.00 | 2025-01-22 | |
abcr | AB452749-1 g |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 1g |
€159.50 | 2023-04-22 | ||
AK Scientific | X4273-1g |
3 5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 1g |
$165 | 2023-09-15 | |
Alichem | A010005871-250mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 250mg |
480.00 USD | ||
Ambeed | A160434-250mg |
4-Methoxy-3,5-dimethylbenzonitrile |
152775-45-6 | 97% | 250mg |
$20.0 | ||
Apollo Scientific | OR400285-1g |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 1g |
£72.00 | 2025-02-20 | |
Crysdot LLC | CD12138867-10g |
4-Methoxy-3,5-dimethylbenzonitrile |
152775-45-6 | 95+% | 10g |
$386 | 2024-07-23 | |
eNovation Chemicals LLC | D375810-5g |
4-Methoxy-3,5-dimethylbenzonitrile |
152775-45-6 | 97% | 5g |
$300 | 2022-09-07 |
3,5-Dimethyl-4-methoxybenzonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:152775-45-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:152775-45-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3,5-Dimethyl-4-methoxybenzonitrile Related Literature
-
Wenli Liao,Zhongbin Li,Lingtao Sun,Changguo Chen Nanoscale, 2015,7, 15990-15998
-
Yuehua Xu,Dongze Li,Qiang Zeng,He Sun,Pengfei Li RSC Adv., 2023,13, 27676-27685
-
Toshiro Takao,Ryuichi Shimogawa,Ryosuke Fujita,Shu Egawa Dalton Trans., 2023,52, 16737-16753
-
Bertrand Lo,ChuChun Tai,JiaYaw Chang,ChienHui Wu,BoJung Chen,Tzu-Chen Kuo,Pei-Jung Lian,YongChien Ling Green Chem., 2007,9, 133-138
-
Yulai Zhang,Hongxing Zhang Phys. Chem. Chem. Phys., 2017,19, 31731-31746
-
Bo Zheng,Zheng Luo,Yan Deng,Qiao Zhang,Lingyan Gao,Shengyi Dong Chem. Commun., 2019,55, 782-785
-
Eun Hye Jeong,Ji Hyun Ryu,Hansaem Jeong,Bora Jang,Ho Yeon Lee,Seonki Hong,Haeshin Lee,Hyukjin Lee Chem. Commun., 2014,50, 13388-13390
-
Mengmeng Shang,Hongzhou Lian,Jun Lin J. Mater. Chem. C, 2017,5, 2927-2935
152775-45-6 (3,5-Dimethyl-4-methoxybenzonitrile) Related Products
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- 5312-97-0(2,5-Dimethoxybenzonitrile)
- 3556-60-3(3-Methoxy-4-methylbenzonitrile)
- 39835-11-5(2-Hydroxy-4-methoxybenzonitrile)
- 6476-32-0(2-Phenoxybenzonitrile)
- 53078-69-6(2-Methoxy-4-methylbenzonitrile)
- 1041593-26-3(2-(Naphthalen-2-yloxy)benzonitrile)
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